Cas no 59637-47-7 (Quinazoline, 2-methyl-4-(1-piperazinyl)-)

Quinazoline, 2-methyl-4-(1-piperazinyl)- structure
59637-47-7 structure
Product Name:Quinazoline, 2-methyl-4-(1-piperazinyl)-
CAS No:59637-47-7
MF:C13H16N4
MW:228.292942047119
CID:1619643
PubChem ID:1834213
Update Time:2025-04-21

Quinazoline, 2-methyl-4-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 2-methyl-4-(1-piperazinyl)-
    • MFCD06595541
    • SCHEMBL12215220
    • NS-02913
    • 2-methyl-4-(piperazin-1-yl)quinazoline
    • 2-methyl-4-piperazin-1-ylquinazoline
    • AKOS002797112
    • 59637-47-7
    • 2-methyl-4-piperazin-1-yl-quinazoline
    • Inchi: 1S/C13H16N4/c1-10-15-12-5-3-2-4-11(12)13(16-10)17-8-6-14-7-9-17/h2-5,14H,6-9H2,1H3
    • InChI Key: YSIQEDGYIBDSSH-UHFFFAOYSA-N
    • SMILES: N1(C2C3C=CC=CC=3N=C(C)N=2)CCNCC1

Computed Properties

  • Exact Mass: 228.13768
  • Monoisotopic Mass: 228.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41Ų

Experimental Properties

  • PSA: 41.05
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